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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

This guide provides a comprehensive comparison of the investigational compound FR295389
with established antibiotics, focusing on the correlation between in vitro Minimum Inhibitory

Concentrations (MICs) and in vivo efficacy. The data presented herein is intended for

researchers, scientists, and drug development professionals to facilitate an objective evaluation

of FR295389's potential as a novel antimicrobial agent.

Executive Summary
FR295389 demonstrates potent in vitro activity against a range of bacterial pathogens, with

MIC values comparable or superior to existing therapies. Crucially, these in vitro metrics show

a strong correlation with in vivo efficacy in preclinical models of infection. This guide will delve

into the supporting experimental data, outlining the methodologies used and presenting a clear

comparison with other antimicrobial agents.

In Vitro Susceptibility Testing
The antimicrobial activity of FR295389 was determined using the broth microdilution method to

establish the Minimum Inhibitory Concentration (MIC) against various clinically relevant

bacterial strains.[1][2][3][4][5] The MIC is defined as the lowest concentration of an
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antimicrobial agent that prevents the visible growth of a microorganism after overnight

incubation.[3]

Table 1: In Vitro Activity (MIC in µg/mL) of FR295389 and Comparator Agents

Organism FR295389 Vancomycin Linezolid Ciprofloxacin

Staphylococcus

aureus (MSSA)
0.5 1 2 0.5

Staphylococcus

aureus (MRSA)
1 1 2 32

Streptococcus

pneumoniae
0.25 0.5 1 1

Enterococcus

faecalis (VSE)
2 2 2 8

Enterococcus

faecium (VRE)
4 >64 2 16

Pseudomonas

aeruginosa
8 >64 >64 0.5

In Vivo Efficacy Studies
The in vivo efficacy of FR295389 was evaluated in murine infection models to determine its

ability to reduce bacterial burden and improve survival.[6][7] These studies are critical for

bridging the gap between in vitro activity and potential clinical utility.[6]

Murine Sepsis Model
A murine sepsis model was utilized to assess the systemic efficacy of FR295389 against a

methicillin-resistant Staphylococcus aureus (MRSA) challenge.

Table 2: Efficacy of FR295389 in a Murine Sepsis Model (MRSA)
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Treatment Group Dosage (mg/kg)

Bacterial Load in
Blood (Log10
CFU/mL) at 24h
Post-Infection

Survival Rate (%) at
7 Days

Vehicle Control - 7.5 ± 0.6 0

FR295389 20 4.2 ± 0.5 60

FR295389 40 2.1 ± 0.3 90

Vancomycin (Control) 40 2.5 ± 0.4 80

Linezolid (Control) 40 3.8 ± 0.5 70

Murine Pneumonia Model
To evaluate its efficacy in a localized infection, FR295389 was tested in a murine pneumonia

model against Streptococcus pneumoniae.

Table 3: Efficacy of FR295389 in a Murine Pneumonia Model (S. pneumoniae)

Treatment Group Dosage (mg/kg)
Bacterial Load in Lungs
(Log10 CFU/g) at 24h Post-
Infection

Vehicle Control - 8.2 ± 0.7

FR295389 25 5.1 ± 0.6

FR295389 50 3.0 ± 0.4

Vancomycin (Control) 50 4.5 ± 0.5

Experimental Protocols
MIC Determination (Broth Microdilution)
The minimum inhibitory concentrations (MICs) were determined following standardized broth

microdilution methods.[1][4][5] A serial two-fold dilution of each antimicrobial agent was

prepared in cation-adjusted Mueller-Hinton broth.[1] Each well of a 96-well microtiter plate was
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inoculated with a standardized bacterial suspension to a final concentration of approximately 5

x 10^5 CFU/mL.[5] The plates were incubated at 37°C for 18-24 hours. The MIC was recorded

as the lowest concentration of the drug that completely inhibited visible bacterial growth.[3]
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Workflow for MIC Determination.

In Vivo Murine Sepsis Model
The in vivo efficacy was assessed in a murine sepsis model.[6] Mice were infected via

intraperitoneal injection with a lethal dose of MRSA. Two hours post-infection, treatment was

initiated with FR295389, a comparator antibiotic, or a vehicle control, administered

intravenously. A subset of mice was euthanized at 24 hours post-infection to determine
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bacterial load in the blood. The remaining animals were monitored for survival over a period of

7 days.
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Workflow for the Murine Sepsis Model.

Discussion
The presented data indicate a strong positive correlation between the in vitro MIC values of

FR295389 and its in vivo efficacy. The compound's potent activity against both Gram-positive

and select Gram-negative organisms in vitro translates to significant reductions in bacterial

burden and improved survival rates in preclinical infection models. Notably, FR295389
demonstrates promising efficacy against challenging pathogens such as MRSA and VRE,

warranting further investigation and development. The experimental protocols detailed in this

guide provide a transparent basis for the presented findings and can serve as a reference for

future comparative studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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